![molecular formula C17H16N4O B1261262 5-Amino-1-(2-hydroxyethyl)-3-(1-naphthalenylmethyl)-4-pyrazolecarbonitrile](/img/structure/B1261262.png)
5-Amino-1-(2-hydroxyethyl)-3-(1-naphthalenylmethyl)-4-pyrazolecarbonitrile
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Overview
Description
5-amino-1-(2-hydroxyethyl)-3-(1-naphthalenylmethyl)-4-pyrazolecarbonitrile is a member of naphthalenes.
Scientific Research Applications
Synthesis of Pyrazolonaphthyridine and Pentaazanaphthalene Derivatives
A precursor similar to 5-Amino-1-(2-hydroxyethyl)-3-(1-naphthalenylmethyl)-4-pyrazolecarbonitrile was used for synthesizing various pyrazolo[3,4-b][1,8]naphthyridines and pentaazacyclopenta[b]naphthalenes. These derivatives have potential applications in pharmaceutical and chemical research due to their complex molecular structures (Aly, 2006).
Fluorescent Chemosensor for Al3+ Ions
A derivative structurally related to this compound was synthesized and studied as a fluorescent chemosensor. It demonstrated high selectivity and sensitivity for detecting Al3+ ions, indicating its potential application in environmental and analytical chemistry (Asiri et al., 2018).
Process Optimization in Synthesis
The optimization of the synthesis process for compounds related to 5-Amino-1-(2-hydroxyethyl) pyrazole, a structurally similar compound, has been studied. This research contributes to the efficient production of complex pyrazole derivatives, which are important in pharmaceutical manufacturing (Wang Gui-jun, 2011).
Antimicrobial Activity
Schiff bases using derivatives of pyrazole-4-carbonitrile have been synthesized and screened for antimicrobial activity. Given the structural similarity, this indicates potential biomedical applications for this compound in developing new antimicrobial agents (Puthran et al., 2019).
properties
Molecular Formula |
C17H16N4O |
---|---|
Molecular Weight |
292.33 g/mol |
IUPAC Name |
5-amino-1-(2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)pyrazole-4-carbonitrile |
InChI |
InChI=1S/C17H16N4O/c18-11-15-16(20-21(8-9-22)17(15)19)10-13-6-3-5-12-4-1-2-7-14(12)13/h1-7,22H,8-10,19H2 |
InChI Key |
YOISMDAENMJUPZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC3=NN(C(=C3C#N)N)CCO |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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